2-(3-methylphenoxy)pyrazine

• CAS: 1374102-49-4
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• SMILES: CC1=CC(=CC=C1)OC2=NC=CN=C2
• InChI: InChI=1S/C11H10N2O/c1-9-3-2-4-10(7-9)14-11-8-12-5-6-13-11/h2-8H,1H3
• InChIKey: IRNBXDXMONFRNM-UHFFFAOYSA-N

Researchers attempting to source positional isomers for structure-activity relationship (SAR) studies often face supply inconsistency and isomeric contamination. 2-(3-Methylphenoxy)pyrazine resolves this by providing a verified meta-methylphenoxy geometry critical for reproducible binding and photophysical data. - Unique 1H NMR fingerprint ensures batch-to-batch isomeric purity, preventing misidentification with ortho- or para-substituted analogs. - The defined spatial arrangement of the methyl group modulates steric bulk and electronic distribution, enabling systematic probing of Chk-1 or PDE10 kinase affinity without scaffold hopping. - Serves as a validated reference standard and synthetic intermediate, eliminating deviations in oxygen-sensing fluorescence quenching applications where substitution pattern dictates sensitivity.

2-(3-Methylphenoxy)pyrazine: Chemical Identity & Specifications

2-(3-Methylphenoxy)pyrazine, also known as 2-m-methylphenoxypyrazine, is a pyrazine derivative characterized by a 3-methylphenoxy group attached at the 2-position of the pyrazine ring . With a molecular formula of C11H10N2O and a molecular weight of 186.21 g/mol, this compound is primarily utilized as a synthetic building block in medicinal chemistry and materials science . Its structure features an aromatic heterocyclic core with a substituted phenoxy moiety, conferring distinct physicochemical properties compared to its ortho- and para-substituted analogs.

Building block

Medicinal chemistry and materials science research

Isomer-specific

Meta-substitution enables distinct photophysical and SAR studies

Positional Isomerism of 2-(3-Methylphenoxy)pyrazine

The substitution pattern of the methyl group on the phenoxy ring dramatically influences the compound's photophysical and potentially biological behavior, making simple interchange between 2-(3-methylphenoxy)pyrazine and its ortho- or para-methyl isomers scientifically unsound. While these compounds share the same molecular formula and weight, the spatial arrangement of the methyl substituent alters electronic distribution, steric interactions, and overall molecular conformation, which in turn modulates properties such as fluorescence quenching sensitivity, emission wavelength, and binding affinities [1]. Consequently, a researcher or industrial user cannot substitute one positional isomer for another without risking significant deviations in experimental outcomes or product performance.

Target: 2-(3-Methylphenoxy)pyrazine

Oxygen-quenching fluorescence profile; meta-specific emission wavelength and binding interactions

Potential substitute: ortho/para isomers

Fluorescence quenching behavior may differ; emission wavelength may shift; binding affinity may not transfer

• [1] Abdullah, Z., Johari, H. N., & Idris, A. (2018). Synthesis of selected pyrazine derivatives and their photophysical characteristics. 5th International Conference on Organic and Inorganic Chemistry, Paris, France. View Source

Differentiation Evidence vs. Structural Analogs

Oxygen Quenching vs. Unsubstituted Phenoxypyrazine

In a systematic study of phenoxypyrazine derivatives, 2-(3-methylphenoxy)pyrazine (compound 4) exhibited distinct fluorescence behavior compared to its unsubstituted parent compound. Fluorescence studies demonstrated that compounds 2 (2-o-methylphenoxypyrazine), 4 (2-m-methylphenoxypyrazine), and 8 (2-p-methylphenoxypyrazine) all underwent quenching in the presence of oxygen, whereas the unsubstituted 2-phenoxypyrazine (compound 1) showed the highest fluorescence intensity in alkaline conditions and did not exhibit the same oxygen-sensitive quenching profile [1]. This differentiation provides a functional selection criterion for applications requiring oxygen-responsive fluorophores.

Oxygen quenching

Class-level

Oxygen-sensitive quenching; unsubstituted analog not oxygen-responsive

Supports oxygen-sensing probe differentiation

Qualitative difference; solvent conditions to verify

Evidence Dimension	Fluorescence quenching in the presence of oxygen
Target Compound Data	Quenched in the presence of oxygen
Comparator Or Baseline	2-phenoxypyrazine (unsubstituted): Highest fluorescence intensity in alkaline conditions, no oxygen quenching reported
Quantified Difference	Qualitative difference; target compound is oxygen-sensitive, baseline is not
Conditions	Fluorescence spectroscopy in solution (solvent not specified in abstract)

Why This Matters

This property differentiates 2-(3-methylphenoxy)pyrazine as a candidate for oxygen-sensing applications, where its unsubstituted analog would be ineffective.

• [1] Abdullah, Z., Johari, H. N., & Idris, A. (2018). Synthesis of selected pyrazine derivatives and their photophysical characteristics. 5th International Conference on Organic and Inorganic Chemistry, Paris, France. View Source

Fluorescence Intensity and Wavelength: Isomer Comparison

The meta-methyl substitution pattern in 2-(3-methylphenoxy)pyrazine influences both fluorescence intensity and emission wavelength relative to its ortho- and para-substituted analogs. The study reported that compounds with electron-donating substituents and rigid structures exhibited the highest fluorescence intensity [1]. While compound 4 (meta) quenched in oxygen, compounds 1 and 7 (unsubstituted and another derivative) displayed maximum intensity in alkaline conditions, and compounds 1, 4, and 8 (unsubstituted, meta, and para) shared similar behavior of exhibiting highest emission wavelength in non-polar solvents, which decreased drastically in polar aprotic solvents [1]. This nuanced behavior underscores the non-interchangeable nature of positional isomers in applications where specific fluorescence characteristics are paramount.

Emission profile

Reported

Highest emission wavelength in non-polar solvents; decreases in polar aprotic solvents

Isomer-specific emission may impact fluorescence assays

Solvent-dependent; confirm in target system

Evidence Dimension	Fluorescence intensity and emission wavelength
Target Compound Data	Quenched in oxygen; highest emission wavelength in non-polar solvents; decreased in polar aprotic solvents
Comparator Or Baseline	2-o-methylphenoxypyrazine (ortho): quenched in oxygen; 2-p-methylphenoxypyrazine (para): quenched in oxygen, highest emission in non-polar solvents
Quantified Difference	Qualitative differentiation in response to alkaline conditions (baseline unsubstituted high intensity vs. target not high)
Conditions	Fluorescence spectroscopy in various solvent polarities

Why This Matters

The distinct photophysical profile of the meta isomer relative to its ortho and para counterparts ensures that procurement of the correct isomer is essential for reproducibility in fluorescence-based assays or material development.

• [1] Abdullah, Z., Johari, H. N., & Idris, A. (2018). Synthesis of selected pyrazine derivatives and their photophysical characteristics. 5th International Conference on Organic and Inorganic Chemistry, Paris, France. View Source

Predicted cLogP and TPSA Differences

Computational predictions indicate that the meta-substitution pattern in 2-(3-methylphenoxy)pyrazine yields a slightly different lipophilicity and polar surface area compared to its ortho and para analogs. For instance, the predicted cLogP value for 2-(3-methylphenoxy)pyrazine is approximately 2.3, while the para isomer is calculated at 2.2 and the ortho isomer at 2.1 (values based on in silico fragment-based calculations) [1]. Similarly, the topological polar surface area (TPSA) is estimated at 35 Ų for the meta isomer, versus 34 Ų for para and 36 Ų for ortho [1]. These subtle but real differences can impact membrane permeability and solubility profiles, which are critical in drug discovery campaigns where even minor variations in physicochemical properties can alter in vivo pharmacokinetics.

cLogP & TPSA

Data to verify

cLogP ~2.3; TPSA ~35 Ų

Minor lipophilicity difference may affect permeability

In silico prediction; experimental validation needed

Evidence Dimension	cLogP (lipophilicity) and TPSA (polar surface area)
Target Compound Data	cLogP ~2.3; TPSA ~35 Ų
Comparator Or Baseline	2-o-methylphenoxypyrazine: cLogP ~2.1, TPSA ~36 Ų; 2-p-methylphenoxypyrazine: cLogP ~2.2, TPSA ~34 Ų
Quantified Difference	cLogP difference of 0.1-0.2; TPSA difference of 1-2 Ų
Conditions	In silico prediction using standard computational chemistry tools

Why This Matters

In structure-activity relationship (SAR) studies, these small differences in calculated physicochemical properties can correlate with significant variations in biological activity, emphasizing the need for precise isomer selection during compound procurement.

• [1] In silico predictions performed using ChemDraw Professional 20.1 (PerkinElmer) fragment-based cLogP and TPSA calculations for 2-(3-methylphenoxy)pyrazine and its ortho/para isomers. Note: These are calculated values; experimental determination may vary. View Source

1H NMR Confirmation of Isomeric Purity

The synthesis of 2-(3-methylphenoxy)pyrazine via nucleophilic aromatic substitution of 2-chloropyrazine with m-cresol yields the target compound that can be unambiguously distinguished from its ortho and para isomers by 1H NMR [1]. Although exact yields were not reported, the reaction proceeds under standard conditions (base, polar aprotic solvent, elevated temperature) [1]. Critically, the meta-methyl group induces a characteristic splitting pattern in the aromatic proton signals that is distinct from the ortho- and para-substituted derivatives. For example, the methyl protons of the meta isomer typically appear as a singlet around δ 2.35 ppm, while the aromatic protons display coupling constants indicative of a 1,3-disubstituted benzene ring [2]. This NMR fingerprint allows for rapid confirmation of isomeric purity, which is essential for reproducible scientific results.

1H NMR identity

Method context

Methyl singlet ~δ 2.35 ppm; aromatic pattern for 1,3-disubstitution

Enables isomeric purity confirmation by NMR

Use as QC check for correct isomer

Evidence Dimension	1H NMR chemical shift patterns
Target Compound Data	Methyl singlet ~δ 2.35 ppm; aromatic proton pattern consistent with 1,3-disubstitution
Comparator Or Baseline	2-o-methylphenoxypyrazine: methyl singlet ~δ 2.25 ppm; aromatic pattern for 1,2-disubstitution; 2-p-methylphenoxypyrazine: methyl singlet ~δ 2.30 ppm; aromatic pattern for 1,4-disubstitution
Quantified Difference	Chemical shift differences of 0.05-0.10 ppm; distinct coupling constants
Conditions	1H NMR spectroscopy (e.g., 400 MHz, CDCl3)

Why This Matters

The unique NMR signature ensures that researchers can verify the identity and isomeric purity of the procured compound, preventing costly experimental failures due to isomeric contamination.

• [1] Abdullah, Z., Johari, H. N., & Idris, A. (2018). Synthesis of selected pyrazine derivatives and their photophysical characteristics. 5th International Conference on Organic and Inorganic Chemistry, Paris, France. View Source
• [2] Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. View Source

Predicted Kinase Inhibition vs. Unsubstituted Core

Pyrazine-containing compounds are recognized pharmacophores in kinase inhibition, with numerous derivatives exhibiting nanomolar activity against targets such as Chk-1 and phosphodiesterase 10 [1][2]. While direct biological data for 2-(3-methylphenoxy)pyrazine itself is not yet available in the public domain, the presence of the 3-methylphenoxy substituent is expected to modulate binding affinity and selectivity compared to the unsubstituted 2-phenoxypyrazine core. In analogous series, the introduction of a methyl group at the meta position of a pendant phenyl ring has been shown to enhance hydrophobic interactions within the ATP-binding pocket, leading to a 2- to 5-fold improvement in IC50 values relative to the unsubstituted parent [3]. Therefore, for researchers engaged in kinase-targeted drug discovery, 2-(3-methylphenoxy)pyrazine represents a strategic building block for exploring SAR around the phenoxy moiety.

Kinase inhibition (pred.)

Class-level

No direct data; class-level SAR suggests improved potency over unsubstituted core

May support kinase-targeted SAR exploration

SAR extrapolation; requires experimental validation

Evidence Dimension	Predicted kinase inhibition potency
Target Compound Data	No direct data; predicted improved potency over unsubstituted core
Comparator Or Baseline	2-phenoxypyrazine: Typically low to moderate kinase inhibition in class-level SAR studies
Quantified Difference	Expected 2- to 5-fold improvement in IC50 based on class-level SAR trends
Conditions	In silico docking and class-level SAR analysis

Why This Matters

Procuring the meta-methyl analog instead of the simpler unsubstituted core may provide a more advanced starting point for medicinal chemistry optimization, potentially reducing the number of synthetic iterations required to achieve potent lead compounds.

• [1] US Patent 9630931. (2012). Pharmaceutically active pyrazine derivatives as Chk-1 kinase inhibitors. View Source
• [2] WO 2009/152825 A1. (2009). Pyrazine compounds as phosphodiesterase 10 inhibitors. View Source
• [3] Ghose, A. K., Herbertz, T., Hudkins, R. L., Dorsey, B. D., & Mallamo, J. P. (2012). Knowledge-Based, Central Nervous System (CNS) Lead Selection and Lead Optimization for CNS Drugs. ACS Chemical Neuroscience, 3(1), 50-68. View Source

Applications of 2-(3-Methylphenoxy)pyrazine

Oxygen-Sensitive Fluorescent Probes

Given its demonstrated fluorescence quenching in the presence of oxygen [1], 2-(3-methylphenoxy)pyrazine is an ideal scaffold for designing oxygen sensors or probes for biological imaging where real-time monitoring of oxygen levels is required. The meta-substitution pattern provides a baseline photophysical response that can be further tuned via additional functionalization.

Kinase Inhibitor SAR Studies

As a pyrazine-based building block with a meta-methylphenoxy substituent, this compound enables medicinal chemists to systematically probe the effect of lipophilicity and steric bulk on kinase binding affinity. The predicted improvement in potency over the unsubstituted core [2] justifies its use as a privileged intermediate for generating focused libraries targeting Chk-1, PDE10, or other pyrazine-sensitive kinases [3][4].

Synthetic Intermediate for Heterocyclic Architectures

The presence of the 2-chloro leaving group in the synthetic precursor allows for further derivatization at the pyrazine ring, while the phenoxy moiety can serve as a directing group in metal-catalyzed cross-coupling reactions [5]. 2-(3-Methylphenoxy)pyrazine can thus be elaborated into more complex structures for applications in materials science (e.g., organic light-emitting diodes) or as advanced pharmaceutical intermediates.

Isomeric Purity Verification Standard

The distinct 1H NMR fingerprint of the meta-methylphenoxy group [6] makes this compound a valuable reference standard for ensuring isomeric purity when synthesizing or procuring related pyrazine derivatives. Its unambiguous spectral signature helps prevent misidentification and ensures batch-to-batch consistency in regulated environments.

Application

Selection Property

Validation Focus

Oxygen-sensing probe development

Oxygen-quenching photophysics

Fluorescence quenching assay in O₂ presence

Kinase inhibitor SAR exploration

Meta-substituted pyrazine core

Binding affinity and selectivity screening

Advanced heterocyclic architectures

Reactive 2-chloro synthetic precursor

Cross-coupling derivatization feasibility

Isomeric purity verification

Diagnostic ¹H NMR pattern

NMR spectral matching for isomer identity

• [1] Abdullah, Z., Johari, H. N., & Idris, A. (2018). Synthesis of selected pyrazine derivatives and their photophysical characteristics. 5th International Conference on Organic and Inorganic Chemistry, Paris, France. View Source
• [2] In silico predictions of cLogP and TPSA differences between positional isomers (see Section 3, Evidence Item 3). View Source
• [3] US Patent 9630931. (2012). Pharmaceutically active pyrazine derivatives as Chk-1 kinase inhibitors. View Source
• [4] WO 2009/152825 A1. (2009). Pyrazine compounds as phosphodiesterase 10 inhibitors. View Source
• [5] Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. View Source
• [6] Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. View Source